molecular formula C9H7BrN4O2 B8529340 5-Bromo-2-nitro-3-pyrazol-1-yl-phenylamine

5-Bromo-2-nitro-3-pyrazol-1-yl-phenylamine

Cat. No.: B8529340
M. Wt: 283.08 g/mol
InChI Key: GNIRJGAGOUGFMX-UHFFFAOYSA-N
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Description

5-Bromo-2-nitro-3-pyrazol-1-yl-phenylamine is a useful research compound. Its molecular formula is C9H7BrN4O2 and its molecular weight is 283.08 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H7BrN4O2

Molecular Weight

283.08 g/mol

IUPAC Name

5-bromo-2-nitro-3-pyrazol-1-ylaniline

InChI

InChI=1S/C9H7BrN4O2/c10-6-4-7(11)9(14(15)16)8(5-6)13-3-1-2-12-13/h1-5H,11H2

InChI Key

GNIRJGAGOUGFMX-UHFFFAOYSA-N

Canonical SMILES

C1=CN(N=C1)C2=CC(=CC(=C2[N+](=O)[O-])N)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-(5-bromo-3-fluoro-2-nitro-phenyl)-1H-pyrazole (240 mg, 0.84 mmol) in ethanol (3 mL) was added ammonia (3 mL, 2N in methanol. The resulting mixture was heated in a sealed tube at 80° C. for 16 hours then concentrated in vacuo. The residue was purified by column chromatography over silica gel eluted with ethyl acetate:hexanes (1:3) to afford 205 mg (86%) of the title compound as a yellow solid. 1H NMR (CDCl3) δ 5.20 (br s, 2H), 6.50 (t, 1H), 6.9 (d, 1H), 7.1 (d, 1H), 7.7 (d, 1H), 7.8 (d, 1H). MS M+1 283, M+1+2 285.
Quantity
240 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Yield
86%

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